Cas no 1955499-30-5 (3-(aminomethyl)-4-methyl-4,5-dihydro-1H-1,2,4-triazol-5-one hydrochloride)

• Product Name: 3-(aminomethyl)-4-methyl-4,5-dihydro-1H-1,2,4-triazol-5-one hydrochloride
• CAS No: 1955499-30-5
• MF: C₄H₉ClN₄O
• MW: 164.593458890915
• MDL: MFCD29991640
• CID: 4631198
• PubChem ID: 122156630
• Update Time: 2025-10-28

3-(aminomethyl)-4-methyl-4,5-dihydro-1H-1,2,4-triazol-5-one hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(aminomethyl)-4-methyl-4,5-dihydro-1H-1,2,4-triazol-5-one hydrochloride
• 5-(Aminomethyl)-4-methyl-2,4-dihydro-3H-1,2,4-triazol-3-one hydrochloride

• MDL： MFCD29991640
• Inchi： 1S/C4H8N4O.ClH/c1-8-3(2-5)6-7-4(8)9;/h2,5H2,1H3,(H,7,9);1H
• InChI Key： WSWGDIUEOXNQKK-UHFFFAOYSA-N
• SMILES： C(C1=NNC(=O)N1C)N.Cl

Additional information on 3-(aminomethyl)-4-methyl-4,5-dihydro-1H-1,2,4-triazol-5-one hydrochloride

Introduction to 3-(aminomethyl)-4-methyl-4,5-dihydro-1H-1,2,4-triazol-5-one hydrochloride (CAS No. 1955499-30-5)

3-(aminomethyl)-4-methyl-4,5-dihydro-1H-1,2,4-triazol-5-one hydrochloride, identified by its CAS number 1955499-30-5, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the triazolone class, a heterocyclic structure known for its versatile biological activities. The presence of an aminomethyl group and a hydrochloride salt form enhances its solubility and bioavailability, making it a promising candidate for further research and development in drug discovery.

The molecular framework of 3-(aminomethyl)-4-methyl-4,5-dihydro-1H-1,2,4-triazol-5-one hydrochloride incorporates a fused triazole ring system, which is a common motif in biologically active molecules. This structural feature contributes to its potential interactions with various biological targets. The 4-methyl substitution at the 4-position of the triazolone ring further modulates its electronic properties and reactivity, enabling diverse chemical modifications and functionalizations.

In recent years, there has been growing interest in the development of novel scaffolds based on triazolone derivatives due to their broad spectrum of biological activities. Studies have demonstrated that compounds within this class exhibit inhibitory effects on various enzymes and receptors involved in inflammatory pathways, metabolic disorders, and infectious diseases. The aminomethyl moiety in 3-(aminomethyl)-4-methyl-4,5-dihydro-1H-1,2,4-triazol-5-one hydrochloride provides a site for further derivatization, allowing for the creation of libraries of analogs with tailored pharmacological properties.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex pharmacophores. The triazolone core can be easily modified through nucleophilic substitution reactions, enabling the introduction of additional functional groups such as carboxylic acids, amides, or alcohols. These modifications can enhance binding affinity to biological targets or improve pharmacokinetic profiles. For instance, derivatives with optimized solubility and metabolic stability have shown promise in preclinical studies as candidates for therapeutic intervention.

Recent advancements in computational chemistry have facilitated the rapid design and optimization of triazolone-based compounds. Molecular modeling techniques have been employed to predict binding modes and interaction energies with potential drug targets. This approach has accelerated the discovery process by allowing researchers to screen large virtual libraries of candidates before synthesizing them in the lab. The integration of high-throughput screening (HTS) technologies has further enhanced the efficiency of identifying lead compounds for further development.

The synthesis of 3-(aminomethyl)-4-methyl-4,5-dihydro-1H-1,2,4-triazol-5-one hydrochloride involves multi-step organic transformations that highlight the versatility of modern synthetic methodologies. Key steps include condensation reactions to form the triazolone ring system followed by functionalization at the 4-position and introduction of the aminomethyl group. The final step involves conversion to the hydrochloride salt to improve stability and solubility. These synthetic routes are optimized for scalability and reproducibility, ensuring that sufficient quantities of material can be produced for both research and commercial purposes.

The pharmacological profile of 3-(aminomethyl)-4-methyl-4,5-dihydro-1H-1,2,4-triazol-5-one hydrochloride has been explored in several preclinical studies. Initial investigations have revealed inhibitory activity against enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in inflammation regulation. Additionally, this compound has shown potential as an antiviral agent by interfering with viral replication mechanisms. These findings underscore its therapeutic relevance and justify further exploration in clinical settings.

One particularly intriguing aspect is the compound's ability to modulate immune responses through interaction with immune cell receptors. Preclinical data suggest that it may enhance the activity of regulatory T cells (Tregs), which play a crucial role in maintaining immune homeostasis. By promoting Treg function, this compound could have therapeutic implications for autoimmune diseases and chronic inflammation disorders. Further studies are warranted to elucidate these mechanisms in detail.

The development of novel drug candidates requires rigorous evaluation under Good Manufacturing Practices (GMP) conditions to ensure safety and efficacy. Current efforts are focused on optimizing synthetic routes to achieve high yields and purity while minimizing environmental impact. Green chemistry principles are being incorporated into these processes to reduce waste generation and hazardous solvent use. Such approaches align with global initiatives aimed at sustainable pharmaceutical manufacturing.

The future prospects for 3-(aminomethyl)-4-methyl-4,5-dihydro-1H-1,2,4-triazol-5-one hydrochloride are promising given its unique structural features and demonstrated biological activities. Ongoing research is exploring new derivatives with enhanced pharmacological profiles through rational drug design strategies. Collaborative efforts between academic institutions and pharmaceutical companies are essential to translate these findings into clinical applications that benefit patients worldwide.

In conclusion,3-(aminomethyl)-4-methyl-4,5-dihydro-1H-1,2,4-triazol-5-one hydrochloride represents a significant advancement in medicinal chemistry with potential therapeutic applications across multiple disease areas. Its well-defined molecular structure provides a robust platform for further innovation while its demonstrated biological activities highlight its promise as a lead compound for drug development programs.